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Compound of Interest

Compound Name: Br-Mmc

Cat. No.: B043491 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Bromomethyl-7-methoxycoumarin (Br-Mmc). The

following procedures outline the necessary personal protective equipment (PPE), operational

handling, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Br-Mmc, also known as 4-Bromomethyl-7-methoxycoumarin, is a chemical compound that

requires careful handling due to its hazardous properties.[1][2] It is classified as a corrosive

solid that can cause severe skin burns and eye damage.[1][2] Adherence to proper safety

protocols is mandatory to minimize risk.

Hazard Classification:

Hazard Class GHS Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[1][2]

Corrosive to Metals H290
May be corrosive to metals.[1]

[2]

Required Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield
Must be worn at all times to

protect against splashes.[1][3]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[3][4] Inspect

for tears or holes before each

use.

Body Protection Laboratory Coat To protect skin and clothing.

Respiratory Protection Use in a Fume Hood

All work with Br-Mmc should

be conducted in a properly

functioning fume hood to avoid

inhalation of dusts or mists.[1]

[3][5]

Foot Protection Closed-toe shoes
Must be worn in the laboratory

at all times.[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

All manipulations of solid Br-Mmc and its solutions must be performed within a certified

chemical fume hood.[3][5]

Keep the fume hood sash at the lowest practical height.

Ensure a safety shower and eyewash station are readily accessible.

2. Handling the Chemical:

Wear all required PPE as detailed in the table above.
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When weighing the solid, do so in the fume hood on a tared weigh boat or paper.

Avoid generating dust.

If creating a solution, slowly add the solid Br-Mmc to the solvent.

Do not pour water into the corrosive substance.[4]

Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated area.

[5]

3. Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing.[1] Rinse the affected

skin with copious amounts of water for at least 15 minutes.[1] Seek immediate medical

attention.

In case of eye contact: Immediately rinse cautiously with water for several minutes.[1]

Remove contact lenses if present and easy to do.[1] Continue rinsing and seek immediate

medical attention.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] Seek

immediate medical attention.[1]

If swallowed: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Seek immediate

medical attention.

In case of a spill: For small spills, neutralize with a suitable agent like sodium bicarbonate for

acids, then absorb with an inert material.[4] For larger spills, evacuate the area and contact

your institution's environmental health and safety department.

Disposal Plan: Step-by-Step Procedures
Proper disposal of Br-Mmc and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance. As a halogenated organic compound, it

requires special disposal procedures.[3][6]

1. Waste Segregation:
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All solid Br-Mmc waste and any materials contaminated with it (e.g., gloves, weigh boats,

paper towels) should be placed in a designated, labeled "Halogenated Organic Solid Waste"

container.[3][6]

Solutions containing Br-Mmc should be collected in a separate, labeled "Halogenated

Organic Liquid Waste" container.[3][6]

Do not mix this waste with non-halogenated organic waste or other waste streams.

2. Container Management:

Use compatible, leak-proof containers with secure screw-top caps.

Label all waste containers clearly with "Hazardous Waste," the full chemical name ("4-

Bromomethyl-7-methoxycoumarin"), and the associated hazards (Corrosive).

Do not overfill waste containers; leave at least 10% headspace for expansion.

3. Final Disposal:

Store sealed waste containers in a designated satellite accumulation area.

Arrange for the disposal of the hazardous waste through your institution's approved waste

disposal program.[1]

Never dispose of Br-Mmc down the drain.[3][6]

Workflow for Safe Handling and Disposal of Br-Mmc
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Caption: Workflow for the safe handling and disposal of Br-Mmc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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